Cas no 194090-67-0 (9H-Xanthen-9-one,3,6,8-trihydroxy-2-methoxy-1,4,7-tris(3-methyl-2-butenyl)-)
194090-67-0 structure
Product Name:9H-Xanthen-9-one,3,6,8-trihydroxy-2-methoxy-1,4,7-tris(3-methyl-2-butenyl)-
CAS No:194090-67-0
MF:C29HO6
MW:445.314647436142
CID:1386596
Update Time:2024-08-16
9H-Xanthen-9-one,3,6,8-trihydroxy-2-methoxy-1,4,7-tris(3-methyl-2-butenyl)- Chemical and Physical Properties
Names and Identifiers
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- 9H-Xanthen-9-one,3,6,8-trihydroxy-2-methoxy-1,4,7-tris(3-methyl-2-butenyl)-
- 9H-Xanthen-9-one, 3,6,8-trihydroxy-2-methoxy-1,4,7-tris(3-methyl-2-buten-1-yl)-
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- Inchi: 1S/C29HO6/c1-15(2)8-11-18-21(30)14-22-24(25(18)31)27(33)23-19(12-9-16(3)4)29(34-7)26(32)20(28(23)35-22)13-10-17(5)6/h14H
- InChI Key: IPXSYDIUOPFQID-UHFFFAOYSA-N
- SMILES: [C]OC1C([C]/[C]=C(\[C])/[C])=C2C(OC3C(C2=O)=C([O])C([C]/[C]=C(\[C])/[C])=C([O])C=3)=C([C]/[C]=C(\[C])/[C])C=1[O] |^1:0,5,7,8,17,20,22,23,25,29,31,32,34,^4:4,19,28|
Computed Properties
- Exact Mass: 478.23562
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- XLogP3: 5.707
Experimental Properties
- Density: 1.195±0.06 g/cm3(Predicted)
- Boiling Point: 678.9±55.0 °C(Predicted)
- PSA: 96.22
- pka: 7.22±0.20(Predicted)
9H-Xanthen-9-one,3,6,8-trihydroxy-2-methoxy-1,4,7-tris(3-methyl-2-butenyl)- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
194090-67-0 (9H-Xanthen-9-one,3,6,8-trihydroxy-2-methoxy-1,4,7-tris(3-methyl-2-butenyl)-) Related Products
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